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Compound of Interest

Compound Name: mPEG6-CH2COOH
CAS No.: 75427-75-7
Cat. No.: B1676796
Get Quote
. J

Executive Summary & Scientific Rationale

This guide provides a definitive protocol for the disposal of mMPEG6-CH2COOH (Methyl-PEG6-
acetic acid). While Polyethylene Glycol (PEG) derivatives are often perceived as biologically
benign, the functionalization with a carboxylic acid group (-COOH) mandates specific handling
under RCRA (Resource Conservation and Recovery Act) standards.

The Core Directive: Treat mMPEG6-CH2COOH as Chemical Waste (Organic Acid).
» Do Not discharge into municipal sewer systems (drain disposal is prohibited).

e Do Not mix with strong bases or oxidizers during accumulation.

» Do Not dispose of as "General Trash" even if the volume is small.

The scientific rationale for this strict protocol is twofold:

e Regulatory Compliance: Even if non-toxic, the substance contributes to Chemical Oxygen
Demand (COD) in water systems, violating Clean Water Act provisions if poured down the
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drain.

o Chemical Reactivity: As a carboxylic acid, it possesses a pKa of approximately 4.76 (similar

to acetic acid). Accidental mixing with alkaline waste streams (e.g., sodium hydroxide)

causes exothermic neutralization, potentially pressurizing waste containers.

Physicochemical Properties & Hazard Profile[1][2]

[3][4][5][6]

Understanding the material is the first step in a self-validating safety system.

Property

Data

Disposal Implication

Chemical Name

Methyl-PEG6-Acetic Acid

Official shipping/waste name.

[1]

Molecular Formula

C15H3009

Organic content requiring

incineration.[1]

Physical State

Viscous Liquid or Low-Melting
Solid

Requires leak-proof secondary

containment.[1]

High Risk: Easy to mistakenly

Solubility Highly Water Soluble i

wash down drains.[1]

o Segregation: Must go to

Acidity (pKa) ~4.76 ) )

"Organic Acid" stream.[1]

] ] Combustible, but not

Flash Point >110°C (Typical for PEGSs)

Flammable (Class 11IB).[1]

_ _ Manage as "Non-Regulated

RCRA Status Non-listed (unless mixed)

Chemical Waste".[1]

Disposal Workflow & Decision Logic

The following flowchart illustrates the decision-making process for disposing of mPEG6-

CH2COOAH. This logic prevents cross-contamination and ensures the waste stream is

acceptable to off-site incinerators.
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Waste: mPEG6-CH2COOH

Is it Pure or Mixed?

O\

Pure Substance
(Expired/Excess)

Mixed in Solution

\

Identify Solvent Base

N

Aqueous Buffer

Segregate: Organic Acid Waste

Halogenated Solvent
(DCM, Chloroform)

Bin: Organic Acid Waste

Non-Halogenated Solvent

Strict Segregation (MeOH, DMSO)

Check pH

Bin: Halogenated Waste

If pH <2

Adjust to pH 5-9

(If required by local EHS) ffpH >2

Bin: Non-Halogenated Waste

Click to download full resolution via product page
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Figure 1: Decision Logic for mPEG6-CH2COOH Disposal. Note that "Pure" substance
segregation is prioritized to prevent unexpected reactivity.

Detailed Operational Protocol

This protocol is designed to be self-validating: The label you create in Step 3 must match the
segregation decision in Step 2.

Step 1: Pre-Disposal Assessment

Before moving the vessel, verify the contents.

o Confirm Identity: Ensure the vial is mMPEG6-CH2COOH and not an activated ester (e.g., NHS
ester), which requires moisture protection until disposal.

o Volume Estimation: If >500mL, ensure you have a dedicated 4L waste bottle. If <50mL, it can
be bulked into an existing compatible stream.

Step 2: Segregation (The "Do Not Mix" Rule)

MPEG6-CH2COOH is an Organic Acid.
 COMPATIBLE: You MAY mix with: Acetic acid, Formic acid, Methanol, Ethanol, Acetonitrile.
e INCOMPATIBLE: You MUST NOT mix with:

o Bases: Sodium Hydroxide, Ammonium Hydroxide (Risk: Heat generation).

o Oxidizers: Peroxides, Nitric Acid (Risk: Gas evolution/Fire).

o Heavy Metals: Do not mix with mercury or lead waste streams.

Step 3: Containerization & Labeling

o Select Container: Use High-Density Polyethylene (HDPE) or Glass. Avoid metal containers
due to potential corrosion from the acid moiety over time.

e Labeling:
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o Chemical Name: Write out "Methyl-PEG6-Acetic Acid" (Do not use abbreviations like
"mMPEG6-AA").

o Hazards: Check "Irritant" and "Corrosive" (if concentrated).
o pH: Mark as "Acidic" (pH ~4-5).
Step 4: Storage & Handoff[6][7]
e Secondary Containment: Store the waste bottle in a secondary tray to capture spills.

o Cap Management: Keep the cap loosely tightened (vented cap preferred) if there is any risk
of recent reaction, then tighten fully only for transport.

» Disposal: Hand off to your institution's EHS or licensed hazardous waste contractor (e.g.,
Veolia, Clean Harbors, Triumvirate) for incineration.

Emergency Procedures (Spill Management)

In the event of a spill of MPEG6-CH2COOH:

o PPE: Wear nitrile gloves, lab coat, and safety glasses.

o Containment: The material is viscous. Use a sand or vermiculite dike to stop flow.

o Neutralization: Apply a weak base (Sodium Bicarbonate / Soda Ash) to the spill.
o Observation: Look for bubbling (CO:z release). Wait for bubbling to cease.

o Cleanup: Absorb the neutralized material with paper towels or spill pads.

» Disposal: Place all cleanup materials into a solid hazardous waste bag. Do not throw in
regular trash.

Chemical Compatibility Matrix

The following diagram visualizes the critical segregation requirements for Organic Acids like
mMmPEG6-CH2COOH.
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Figure 2: Compatibility Matrix. Red lines indicate combinations that violate safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

2. product.lottechem.com [product.lottechem.com]

3. testing.chemscene.com [testing.chemscene.com]

4. epa.gov [epa.gov]

To cite this document: BenchChem. [MPEG6-CH2COOH Disposal and Handling Guide[1]].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676796/docs#mpeg6-ch2cooh-disposal-and-
handling-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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